Cas no 56886-08-9 (1,4-Dioxane-2-methanol, 3-hydroxy-)
56886-08-9 structure
Product Name:1,4-Dioxane-2-methanol, 3-hydroxy-
CAS No:56886-08-9
MF:C5H10O4
MW:134.130502223969
CID:347556
PubChem ID:21520359
Update Time:2025-04-19
1,4-Dioxane-2-methanol, 3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Dioxane-2-methanol, 3-hydroxy-
- 3-(hydroxymethyl)-1,4-dioxan-2-ol
- DTXSID90615506
- SCHEMBL11786974
- 56886-08-9
-
- Inchi: 1S/C5H10O4/c6-3-4-5(7)9-2-1-8-4/h4-7H,1-3H2
- InChI Key: LVDCNWIRPQOBKU-UHFFFAOYSA-N
- SMILES: O1CCOC(C1CO)O
Computed Properties
- Exact Mass: 134.0579
- Monoisotopic Mass: 134.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.92
1,4-Dioxane-2-methanol, 3-hydroxy- Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
56886-08-9 (1,4-Dioxane-2-methanol, 3-hydroxy-) Related Products
- 62147-49-3(trans-2,5-Bis(hydroxymethyl)-1,4-dioxane-2,5-diol)
- 23147-59-3(3,6-bis(hydroxymethyl)-1,4-dioxane-2,5-diol)
- 51795-26-7(1,4-Dioxane-2,5-dimethanol,3,6-dihydroxy-, (2R,3S,5S,6R)-rel-)
- 26776-70-5(1,3-Dihydroxyacetone dimer)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk